(2,3-Dimethylphenyl)(1-trityl-1H-imidazol-5-yl)methanol
Cat. No. B565578
Key on ui cas rn:
176721-01-0
M. Wt: 444.578
InChI Key: MRSWAVYGHKFFDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08227499B2
Procedure details
A mixture of (2,3-dimethylphenyl)(1-trityl-1H-imidazol-5-yl)methanol, (Intermediate 2) (2.3 g, 5.18 mmol) in CH2Cl2 (40 mL) was treated with manganese(IV) oxide, activated (commercially available from Aldrich): MnO2 (4.5 g, 52 mmol) at rt. The mixture was heated to 60° C. for 2 h. The mixture was then cooled to rt and filtered through celite and the solvent was removed under vacuum. The residue was purified by MPLC with 3 to 5% MeOH:CH2Cl2 to give (2,3-dimethylphenyl)(1-trityl-1H-imidazol-5-yl)methanone, (Intermediate 3) (2.2 g, 96%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Intermediate 2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(2,3-dimethylphenyl)(1-trityl-1H-imidazol-5-yl)methanone
[Compound]
Name
Intermediate 3
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[C:7]([CH3:8])=[CH:6][CH:5]=[CH:4][C:3]=1[CH:9]([C:11]1[N:15]([C:16]([C:29]2[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=2)([C:23]2[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=2)[C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH:14]=[N:13][CH:12]=1)[OH:10]>C(Cl)Cl.[O-2].[Mn+4].[O-2].O=[Mn]=O>[CH3:1][C:2]1[C:7]([CH3:8])=[CH:6][CH:5]=[CH:4][C:3]=1[C:9]([C:11]1[N:15]([C:16]([C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)([C:29]2[CH:30]=[CH:31][CH:32]=[CH:33][CH:34]=2)[C:23]2[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=2)[CH:14]=[N:13][CH:12]=1)=[O:10] |f:2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C=CC=C1C)C(O)C1=CN=CN1C(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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[Compound]
|
Name
|
Intermediate 2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
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Name
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Quantity
|
40 mL
|
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[O-2].[Mn+4].[O-2]
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Step Three
|
Name
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|
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Quantity
|
4.5 g
|
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Type
|
catalyst
|
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Smiles
|
O=[Mn]=O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
at rt
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The mixture was then cooled to rt
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered through celite
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed under vacuum
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by MPLC with 3 to 5% MeOH
|
Outcomes
Product
|
Name
|
(2,3-dimethylphenyl)(1-trityl-1H-imidazol-5-yl)methanone
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C=CC=C1C)C(=O)C1=CN=CN1C(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
|
[Compound]
|
Name
|
Intermediate 3
|
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Type
|
product
|
|
Smiles
|
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
